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Compound of Interest

Compound Name: SDZ 205-557 hydrochloride

Cat. No.: B109868 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of stock solutions of SDZ 205-557 hydrochloride, a dual 5-HT3 and 5-HT4 receptor

antagonist. Adherence to this protocol will ensure solution accuracy, stability, and reproducibility

in experimental settings.

Introduction
SDZ 205-557 hydrochloride is a chemical compound that functions as a competitive

antagonist at serotonin 5-HT3 and 5-HT4 receptors.[1][2][3] These receptors are implicated in a

variety of physiological processes, including gastrointestinal motility and neurotransmission.[1]

Consequently, SDZ 205-557 hydrochloride is a valuable tool in pharmacological research,

particularly in studies related to neurobiology and gastrointestinal function.[1][4] Accurate and

consistent preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This protocol outlines the necessary steps and data for preparing a stock

solution of SDZ 205-557 hydrochloride.

Physicochemical and Solubility Data
Quantitative data for SDZ 205-557 hydrochloride are summarized in the tables below.

Table 1: Physicochemical Properties of SDZ 205-557 Hydrochloride
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Property Value Reference

Chemical Name

4-Amino-5-chloro-2-

methoxybenzoic acid 2-

(diethylamino)ethyl ester

hydrochloride

[2]

Molecular Formula C₁₄H₂₂Cl₂N₂O₃ [5]

Molecular Weight 337.25 g/mol [5]

CAS Number 1197334-02-3 [5]

Purity ≥98% [5]

Table 2: Solubility of SDZ 205-557 Hydrochloride

Solvent Maximum Solubility Reference

Water 10 mM - 100 mM [6]

DMSO 100 mM [6]

Note: Solubility can vary between batches. It is recommended to test solubility with a small

amount of compound first. To enhance solubility, warming the solution to 37°C and using an

ultrasonic bath may be beneficial.[5]

Experimental Protocol: Stock Solution Preparation
(10 mM)
This protocol describes the preparation of a 10 mM stock solution, a concentration commonly

used in research.[7][8][9]

3.1. Materials

SDZ 205-557 hydrochloride powder (CAS 1197334-02-3)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade OR sterile, nuclease-free water
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Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

3.2. Procedure

Pre-weighing Preparation: Before opening, bring the vial of SDZ 205-557 hydrochloride
powder to room temperature for at least 15-20 minutes to prevent condensation.

Calculation: Calculate the mass of SDZ 205-557 hydrochloride required. To prepare 1 mL

of a 10 mM stock solution:

Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular Weight (

g/mol ) / 1000

Mass (mg) = 1 mL × 10 mM × 337.25 g/mol / 1000 = 3.37 mg

Weighing: Carefully weigh out 3.37 mg of the compound using a calibrated analytical

balance and place it into a sterile microcentrifuge tube or vial.

Dissolution: Add 1 mL of the chosen solvent (DMSO or water) to the tube containing the

powder.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, use an ultrasonic bath for 5-10 minutes to aid dissolution.

[5] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.
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Clearly label each aliquot with the compound name, concentration (10 mM), solvent, and

date of preparation.

Store the aliquots protected from light. For short-term storage (1-2 weeks), +4°C is

acceptable.[6] For long-term storage, store at -20°C or -80°C. General guidelines suggest

solutions may be stable for up to two months at -20°C.[10]

Safety and Handling
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the chemical powder and its solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.
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Stock Solution Preparation Workflow

Weigh SDZ 205-557
Hydrochloride Powder
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Until Fully Dissolved
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Aliquots

Store at -20°C or -80°C
Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing SDZ 205-557 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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